Cas no 112446-91-0 (1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2))
112446-91-0 structure
Product Name:1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2)
CAS No:112446-91-0
MF:C20H32Cl2N2O
MW:387.386883735657
CID:166761
PubChem ID:3086888
Update Time:2025-04-19
1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2)
- 1-(4-cyclopentylphenyl)-4-(4-methylpiperazin-1-yl)butan-1-one,dihydrochloride
- 1-(4-Cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-1-butanone hydrochloride hydrate (2:4:1)
- 1-Butanone, 1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride, hydrate (2:4:1)
- 112446-91-0
- DTXSID60150050
-
- Inchi: 1S/C20H30N2O.2ClH/c1-21-13-15-22(16-14-21)12-4-7-20(23)19-10-8-18(9-11-19)17-5-2-3-6-17;;/h8-11,17H,2-7,12-16H2,1H3;2*1H
- InChI Key: KSFJXHVZQYAYFX-UHFFFAOYSA-N
- SMILES: Cl.Cl.O=C(C1C=CC(=CC=1)C1CCCC1)CCCN1CCN(C)CC1
Computed Properties
- Exact Mass: 386.18946
- Monoisotopic Mass: 386.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 362
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Boiling Point: 458.9°Cat760mmHg
- Flash Point: 187.1°C
- PSA: 23.55
1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2) Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
112446-91-0 (1-Butanone,1-(4-cyclopentylphenyl)-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:2)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk